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Compound of Interest

Compound Name: 3-Chloro-2-nitrophenol

Cat. No.: B096774 Get Quote

For researchers, scientists, and drug development professionals, understanding the

toxicological profiles of chemical isomers is paramount for safety assessment and the

development of structure-activity relationships. This guide provides a comparative analysis of

the acute oral toxicity of different chloronitrophenol isomers, supported by available

experimental data. Due to the limited availability of directly comparable acute toxicity studies for

all isomers in the same species, this guide synthesizes the most relevant data found in the

public domain.

Quantitative Toxicity Data
The acute oral toxicity of chloronitrophenol isomers is typically evaluated by determining the

median lethal dose (LD50), the dose at which 50% of the test subjects are expected to die. The

available LD50 values for oral administration in rats are summarized in the table below. It is

important to note that a direct comparison is challenging due to the lack of data for all isomers

under identical experimental conditions.
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Chemical
Name

CAS
Number

Test
Species

Route of
Administrat
ion

LD50
(mg/kg)

Reference

2-Chloro-4-

nitrophenol
619-08-9 Rat Oral 900 [1]

4-Chloro-2-

nitrophenol
89-64-5 Rat Oral

Data not

available

2-Chloro-6-

nitrophenol
603-86-1 Rat Oral

Data not

available

5-Chloro-2-

nitrophenol
611-07-4 Rat (male) Oral 1000 [2]

2-Amino-6-

chloro-4-

nitrophenol

6358-09-4 Rat Oral >2000

Data for 4-Chloro-2-nitrophenol and 2-Chloro-6-nitrophenol in rats were not available in the

reviewed literature. The data for 2-Amino-6-chloro-4-nitrophenol is included for contextual

comparison of a structurally related compound.

Experimental Protocols
The determination of acute oral toxicity, as indicated by the LD50 values, generally follows

standardized guidelines to ensure reproducibility and comparability of data. The Organisation

for Economic Co-operation and Development (OECD) provides several guidelines for acute

oral toxicity testing.

General Methodology for Acute Oral Toxicity (LD50)
Determination (Based on OECD Guidelines)
A generalized workflow for determining the acute oral LD50 of a chemical is depicted below.

This process is designed to assess the short-term poisoning potential of a substance.
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Phase 1: Dose Range Finding

Phase 2: Main Study

Phase 3: Data Analysis

Initial Dose Selection
(Based on existing data or in silico predictions)

Sequential Dosing of a Small Number of Animals
(e.g., one at a time)

Observation for Toxicity Signs
(e.g., behavioral changes, mortality)

Selection of Dose Levels
(Based on dose-range finding results)

Inform

Dosing of Animal Groups
(e.g., 5 animals per dose group)

Observation Period (Typically 14 days)
(Monitoring for mortality and clinical signs)

Necropsy of all animals

Statistical Calculation of LD50
(e.g., Probit analysis)

Provide Data
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Cellular Exposure

Mitochondrial Impact

Oxidative Stress

Cellular Damage

Cellular Outcome

Chloronitrophenol Isomer

Mitochondrial Uptake

Uncoupling of Oxidative Phosphorylation

Increased Electron Leakage

Increased Reactive Oxygen Species (ROS) Production

Depletion of Antioxidants (e.g., Glutathione) Lipid Peroxidation Protein Oxidation DNA Damage

Apoptosis / Necrosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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